Cas no 2411324-83-7 ((2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide)
(2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- Z3952174595
- (2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide
- (E)-N-[1-(Cyclopropanecarbonyl)azetidin-3-yl]-4-(dimethylamino)but-2-enamide
-
- Inchi: 1S/C13H21N3O2/c1-15(2)7-3-4-12(17)14-11-8-16(9-11)13(18)10-5-6-10/h3-4,10-11H,5-9H2,1-2H3,(H,14,17)/b4-3+
- InChI Key: LJURMOSAHYJBAD-ONEGZZNKSA-N
- SMILES: O=C(C1CC1)N1CC(C1)NC(/C=C/CN(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 355
- XLogP3: -0.4
- Topological Polar Surface Area: 52.6
(2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26574064-0.05g |
(2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide |
2411324-83-7 | 90% | 0.05g |
$246.0 | 2023-09-14 |
(2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on (2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide
Introduction to (2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide and Its Significance in Modern Chemical Biology
The compound with the CAS number 2411324-83-7 is a highly intriguing molecule in the realm of chemical biology, particularly known for its structural and functional attributes. This compound, formally identified as (2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide, represents a sophisticated blend of heterocyclic chemistry and pharmacological innovation. Its molecular framework integrates several key pharmacophoric elements that have garnered significant attention from researchers exploring novel therapeutic avenues.
At the core of this compound's structure lies a azetidine ring, a six-membered heterocycle that is well-documented for its presence in various bioactive molecules. The azetidine moiety in (2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide contributes to its unique chemical properties, including steric hindrance and electronic distribution, which are critical factors in determining its biological activity. This particular arrangement has been the focus of extensive research due to its potential in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding.
The presence of the cyclopropanecarbonyl group further enhances the compound's complexity and reactivity. This moiety is known for its stability and ability to engage in various chemical interactions, making it a valuable component in drug design. The cyclopropanecarbonyl group's incorporation into the azetidine scaffold suggests a potential for enhanced binding affinity and selectivity, which are crucial for developing effective pharmaceutical agents.
The amide functionality at the 3-position of the azetidine ring adds another layer of functionality to this molecule. Amides are well-known for their role as bioisosteres, capable of replacing other functional groups while maintaining or even improving biological activity. In (2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide, the amide group likely contributes to the molecule's solubility and metabolic stability, which are essential factors for drug candidates.
The terminal amine is linked to a butenamide backbone, which introduces a trans double bond (indicated by the (2E) configuration). This double bond is not merely a structural feature but also plays a role in the molecule's overall conformation and interactions with biological targets. Butenamides have been explored in various contexts due to their ability to engage in hydrogen bonding and hydrophobic interactions, making them suitable candidates for modulating protein-ligand interactions.
The dimethylamino group at the 4-position of the butenamide moiety is another critical pharmacophore that significantly influences the compound's biological profile. Dimethylamine derivatives are commonly found in bioactive molecules due to their ability to enhance solubility, improve pharmacokinetic properties, and modulate receptor activity. In this context, the dimethylamino group likely contributes to the compound's ability to interact with specific biological targets, thereby influencing its therapeutic potential.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions of this compound with biological targets. Studies using these techniques have highlighted the potential of (2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide as a lead compound for further development. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases, including inflammatory disorders and neurological conditions.
The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions and protecting group strategies to ensure high yield and purity. The synthesis pathway also highlights the importance of transition metal catalysis and modern coupling techniques, which are essential for constructing complex molecular frameworks efficiently.
In conclusion, (2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide exemplifies the intersection of innovative chemistry and pharmacology. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in discovering new therapeutic strategies that address unmet medical needs.
2411324-83-7 ((2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)